Cas no 2138335-84-7 (3,4-Quinolinediamine, 8-chloro-6-fluoro-5-methyl-)

• Product Name: 3,4-Quinolinediamine, 8-chloro-6-fluoro-5-methyl-
• CAS No: 2138335-84-7
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 5268834
• Update Time: 2025-05-25

3,4-Quinolinediamine, 8-chloro-6-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-chloro-6-fluoro-5-methyl-

• Inchi： 1S/C10H9ClFN3/c1-4-6(12)2-5(11)10-8(4)9(14)7(13)3-15-10/h2-3H,13H2,1H3,(H2,14,15)
• InChI Key： QVGSTFNTBOTMNP-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C(F)=CC=2Cl)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 8-chloro-6-fluoro-5-methyl-

Exploring the Properties and Applications of 3,4-Quinolinediamine, 8-chloro-6-fluoro-5-methyl-

The compound 3,4-Quinolinediamine, 8-chloro-6-fluoro-5-methyl (CAS No. 2138335-84-7) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the quinoline family of heterocyclic compounds, which are known for their versatile applications in drug discovery and advanced materials. The presence of multiple functional groups—namely the diamine moiety at positions 3 and 4, along with chlorine at position 8 and fluorine at position 6—contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of quinolinediamines as precursors for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The chloro and fluoro substituents at positions 8 and 6, respectively, play a crucial role in modulating the electronic properties of the molecule. These substituents enhance the compound's ability to coordinate with metal ions, making it an ideal candidate for constructing MOFs with high surface area and porosity. Such materials are promising for applications in gas storage, catalysis, and sensing technologies.

In the pharmaceutical industry, quinolinediamines have been explored as potential leads for drug development. The methyl group at position 5 introduces steric effects that can influence the molecule's bioavailability and pharmacokinetics. Researchers have investigated its role as a building block for bioactive compounds targeting various therapeutic areas, including anti-inflammatory agents and anticancer drugs. The combination of chloro, fluoro, and methyl groups provides a unique chemical environment that can be exploited for designing molecules with enhanced therapeutic efficacy.

The synthesis of 3,4-quionlinediamine derivatives has been optimized through various methodologies. Recent advancements in catalytic processes have enabled the efficient preparation of this compound with high purity. For instance, transition metal-catalyzed coupling reactions have been employed to introduce the chloro and fluoro substituents at specific positions on the quinoline ring. These methods not only improve yield but also allow for precise control over the stereochemistry of the product.

From a structural standpoint, the molecule exhibits a planar geometry due to conjugation within the quinoline ring system. The presence of electron-withdrawing groups such as chlorine and fluorine enhances its aromaticity while introducing directing effects that influence reactivity during further chemical transformations. This makes it an excellent substrate for further functionalization in synthetic chemistry.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound. These studies reveal that the combination of electron-withdrawing groups significantly alters its frontier molecular orbitals (FMOs), which is critical for understanding its reactivity in various chemical reactions.

In terms of applications beyond materials science and pharmaceuticals, this compound has shown promise in electrochemical applications. Its ability to act as an efficient electron transfer mediator makes it a candidate for use in batteries and supercapacitors.

Looking ahead, ongoing research is focused on expanding its applications in biotechnology and green chemistry. Efforts are being made to explore its role in enzyme inhibition studies as well as its potential as a chiral catalyst in asymmetric synthesis.

In conclusion, 3,4-quionlinediamine derivatives represent a class of compounds with immense potential across multiple disciplines due to their unique structural features and functional group diversity.